2-Ethyl-2-[[[[[4-methyl-3-[(phenoxycarbonyl)amino]phenyl]amino]carbonyl]oxy]methyl]propane-1,3-diyl bis[[4-methyl-3-[(phenoxycarbonyl)amino]phenyl]carbamate]

• CAS No.: 38353-81-0
• Molecular Formula: C51H50N6O12
• Molecular Weight: 939.0 g/mol
• IUPAC Name: phenyl N-[5-[2,2-bis[[4-methyl-3-(phenoxycarbonylamino)phenyl]carbamoyloxymethyl]butoxycarbonylamino]-2-methylphenyl]carbamate
• InChI: InChI=1S/C51H50N6O12/c1-5-51(30-64-45(58)52-36-24-21-33(2)42(27-36)55-48(61)67-39-15-9-6-10-16-39,31-65-46(59)53-37-25-22-34(3)43(28-37)56-49(62)68-40-17-11-7-12-18-40)32-66-47(60)54-38-26-23-35(4)44(29-38)57-50(63)69-41-19-13-8-14-20-41/h6-29H,5,30-32H2,1-4H3,(H,52,58)(H,53,59)(H,54,60)(H,55,61)(H,56,62)(H,57,63)
• InChI Key: VXLGXABNMKFVOG-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC(=O)NC1=CC(=C(C=C1)C)NC(=O)OC2=CC=CC=C2)(COC(=O)NC3=CC(=C(C=C3)C)NC(=O)OC4=CC=CC=C4)COC(=O)NC5=CC(=C(C=C5)C)NC(=O)OC6=CC=CC=C6

Description

This compound is a highly complex carbamate derivative characterized by a central propane-1,3-diyl core substituted with ethyl and bis-carbamate groups. The carbamate moieties are further functionalized with 4-methyl-3-[(phenoxycarbonyl)amino]phenyl groups, creating a symmetrical structure. Such compounds are typically synthesized for applications in medicinal chemistry, particularly as protease inhibitors or kinase modulators, due to their ability to form hydrogen bonds and engage in π-π stacking interactions with biological targets .

The synthesis of analogous carbamates often involves multi-step reactions, including amide coupling using reagents like HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and chiral resolution via techniques such as supercritical fluid chromatography (SFC) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Carbamic acid, (4-methyl-3-((phenoxycarbonyl)amino)phenyl)-, 2-ethyl-2-(((((4-methyl-3-((phenoxycarbonyl)amino)phenyl)amino)carbonyl)oxy)methyl)-1,3-propanediyl ester typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of the phenyl and carbamic acid derivatives, followed by their coupling under specific reaction conditions. Common reagents used in these reactions include catalysts, solvents, and protective groups to ensure the stability of the intermediates.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and purity while minimizing by-products. Quality control measures are implemented to ensure the consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

Carbamic acid, (4-methyl-3-((phenoxycarbonyl)amino)phenyl)-, 2-ethyl-2-(((((4-methyl-3-((phenoxycarbonyl)amino)phenyl)amino)carbonyl)oxy)methyl)-1,3-propanediyl ester undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

The reactions mentioned above require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions often occur in the presence of solvents like ether or tetrahydrofuran.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Carbamic acid, (4-methyl-3-((phenoxycarbonyl)amino)phenyl)-, 2-ethyl-2-(((((4-methyl-3-((phenoxycarbonyl)amino)phenyl)amino)carbonyl)oxy)methyl)-1,3-propanediyl ester has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development for treating specific diseases.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Carbamic acid, (4-methyl-3-((phenoxycarbonyl)amino)phenyl)-, 2-ethyl-2-(((((4-methyl-3-((phenoxycarbonyl)amino)phenyl)amino)carbonyl)oxy)methyl)-1,3-propanediyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in the activity of these targets, resulting in various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares structural similarities with several carbamate derivatives documented in recent patents and studies. Key analogues include:

Compound	Key Structural Features	Biological Relevance
2-Amino-5-[4-[[(2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetyl]amino]-2-methyl-phenyl]-N-isopropyl-pyridine-3-carboxamide	Chiral hydroxy-acetyl group, pyridine-carboxamide core	Kinase inhibition (e.g., JAK/STAT pathway)
3-Amino-6-[4-[[2-(3,5-difluorophenyl)-2-hydroxy-acetyl]amino]-2-methyl-phenyl]-N-methylpyrazine-2-carboxamide	Pyrazine-carboxamide core, difluorophenyl substituents	Anticancer activity (targeted therapies)
Ethyl 2-(3-{[3-(trifluoromethyl)phenyl]carbamoyl}pyridin-2-yl)acetate	Trifluoromethylphenyl group, ester linkage	Anti-inflammatory and antioxidant properties

• Lipophilicity and Solubility: The target compound’s lipophilicity (log k) is expected to be higher than analogues with pyridine or pyrazine cores due to its bulky bis-carbamate groups. For example, compounds with pyridine-carboxamide cores (log k ≈ 2.1–2.5) are less lipophilic than the target, which likely exceeds log k > 3.0 due to aromatic phenoxycarbonyl groups.

Functional Group Impact on Bioactivity

• Phenoxycarbonylamino Groups: Enhance binding to hydrophobic pockets in enzymes (e.g., proteases) compared to simpler methyl or methoxy groups .
• Bis-Carbamate vs. Mono-Carbamate: The dual carbamate groups in the target compound may improve metabolic stability relative to mono-carbamates like Ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido) derivatives , which exhibit shorter half-lives in vivo.

Q & A

Q. What are effective strategies for optimizing the synthesis yield of this compound?

Methodological Answer: To optimize synthesis yield, focus on:

• Catalyst Selection : Use immobilized enzymes like lipase PS Amano SD for enantioselective acetylation, which has demonstrated 32–36% yields in similar carbamate syntheses .
• Reaction Conditions : Employ Dean-Stark traps for azeotropic water removal during condensation steps to drive reactions to completion .
• Solvent Systems : Tetrahydrofuran (THF) and ethyl acetate are effective for coupling reactions, as they stabilize intermediates and improve solubility .
• Design of Experiments (DoE) : Apply orthogonal design to test variables (e.g., temperature, molar ratios) systematically, as highlighted in multi-step syntheses .

Q. Example Table: Reaction Optimization Parameters

Parameter	Example Conditions	Yield Range	Reference
Catalyst	Lipase PS Amano SD	32–36%
Solvent	THF/Ethyl Acetate	39–51%
Temperature	0°C (activation) → 20–23°C (stirring)	39–96%

Q. How can researchers ensure the purity of the compound during synthesis?

Methodological Answer: Critical steps include:

• Chromatographic Purification : Use silica gel flash chromatography with gradients (e.g., ethyl acetate/hexane 30:70) to isolate intermediates .
• Chiral Separation : Resolve stereoisomers via Chiralpak® columns (e.g., OD or IC) with methanol/CO₂ mobile phases, achieving >98% enantiomeric excess .
• Crystallization : Slurry crude products in hexane or ethyl acetate at controlled temperatures (40°C → 23°C) to remove impurities .

Q. What analytical techniques are critical for confirming the compound’s structure?

Methodological Answer:

• NMR Spectroscopy : Confirm regiochemistry and substituent placement using ¹H/¹³C NMR, particularly for aromatic protons and carbamate linkages .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular weight (e.g., ESI-MS m/z 428.3 [M+H]⁺) and fragment patterns .
• Chiral HPLC : Monitor enantiopurity (e.g., Chiralpak® IC column, 30% MeOH/CO₂) to distinguish isomers .

Advanced Research Questions

Q. How can computational methods aid in designing reaction pathways for this compound?

Methodological Answer:

• Quantum Chemical Calculations : Use density functional theory (DFT) to predict transition states and optimize reaction pathways (e.g., amide coupling energetics) .
• Machine Learning (ML) : Train models on existing synthesis data (e.g., palladium-catalyzed couplings in ) to predict optimal catalysts or solvents .
• Reaction Path Search : Implement algorithms like AFIR (Artificial Force-Induced Reaction) to explore alternative pathways for challenging steps (e.g., boronate ester formation) .

Q. What challenges arise in isolating stereoisomers, and how are they addressed?

Methodological Answer:

• Challenge : Overlapping retention times in HPLC due to structural similarity (e.g., diastereomers in Example 7–8) .
• Solution : Optimize chiral stationary phases (e.g., Chiralpak® OD vs. IC) and mobile phase additives (e.g., 0.2% diethylmethylamine in CO₂) to enhance resolution .
• Validation : Cross-check with circular dichroism (CD) spectroscopy to confirm absolute configuration .

Q. How should researchers reconcile discrepancies between theoretical and experimental data?

Methodological Answer:

• Data Triangulation : Cross-validate NMR, MS, and HPLC results. For example, if theoretical mass (m/z 455.2) conflicts with observed data, re-example ionization efficiency or adduct formation .
• Controlled Replicates : Repeat syntheses under identical conditions to rule out procedural variability (e.g., Pd catalyst lot differences in Suzuki couplings) .
• Error Analysis : Use statistical tools (e.g., regression analysis) to identify outliers in yield or purity data .

Q. What methodologies mitigate side reactions during carbamate formation?

Methodological Answer:

• Protecting Groups : Temporarily block reactive amines with Boc (tert-butoxycarbonyl) groups during coupling steps to prevent undesired urea formation .
• Low-Temperature Activation : Perform carbamate couplings at 0°C to minimize epimerization or hydrolysis .
• Real-Time Monitoring : Use inline FTIR or Raman spectroscopy to track reaction progress and halt at optimal conversion .

Q. How can researchers scale up syntheses without compromising enantiopurity?

Methodological Answer:

• Continuous Flow Systems : Implement flow chemistry for palladium-catalyzed steps (e.g., Suzuki-Miyaura couplings) to enhance reproducibility at scale .
• Supercritical Fluid Chromatography (SFC) : Use preparative SFC (e.g., 100 bar CO₂, Chiralpak® columns) for high-throughput enantiomer separation .